Cas no 1365271-37-9 (3'-Acetyl-3-fluoro-4-methylbiphenyl)

• Product Name: 3'-Acetyl-3-fluoro-4-methylbiphenyl
• CAS No: 1365271-37-9
• MF: C₁₅H₁₃FO
• MW: 228.261527776718
• MDL: MFCD21609604
• CID: 2771747
• PubChem ID: 70699723
• Update Time: 2025-05-18

3'-Acetyl-3-fluoro-4-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-fluoro-4-methylphenyl)phenyl]ethanone
• 3'-Acetyl-3-fluoro-4-methylbiphenyl;
• 3'-Acetyl-3-fluoro-4-methylbiphenyl
• MFCD21609604
• DTXSID00742837
• AKOS019066629
• 1-(3'-Fluoro-4'-methyl[1,1'-biphenyl]-3-yl)ethan-1-one
• 1-{3'-FLUORO-4'-METHYL-[1,1'-BIPHENYL]-3-YL}ETHANONE
• BS-20685
• 1365271-37-9
• 3''-Acetyl-3-fluoro-4-methylbiphenyl
• 3/'-Acetyl-3-fluoro-4-methylbiphenyl
• Ethanone, 1-(3'-fluoro-4'-methyl[1,1'-biphenyl]-3-yl)-

• MDL： MFCD21609604
• Inchi： 1S/C15H13FO/c1-10-6-7-14(9-15(10)16)13-5-3-4-12(8-13)11(2)17/h3-9H,1-2H3
• InChI Key： RIKFHGKTPXMYGD-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 228.09500
• Monoisotopic Mass: 228.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.00370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Acetyl-3-fluoro-4-methylbiphenyl

Professional Introduction to Compound with CAS No. 1365271-37-9 and Product Name: 3'-Acetyl-3-fluoro-4-methylbiphenyl

The compound with the CAS number 1365271-37-9 and the product name 3'-Acetyl-3-fluoro-4-methylbiphenyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal research. The molecular structure of 3'-Acetyl-3-fluoro-4-methylbiphenyl consists of a biphenyl core modified with an acetyl group at the 3-position, a fluorine atom at the 3-position, and a methyl group at the 4-position. These modifications contribute to its distinct chemical properties and biological activities, making it a subject of intense interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of biphenyl derivatives due to their diverse pharmacological profiles. The introduction of fluorine and acetyl groups into the biphenyl scaffold enhances the compound's metabolic stability and binding affinity to biological targets. This has led to increased interest in 3'-Acetyl-3-fluoro-4-methylbiphenyl as a lead compound for further medicinal chemistry optimization. The fluorine atom, in particular, is known for its ability to improve drug bioavailability and reduce metabolic degradation, making it a valuable moiety in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. Studies have demonstrated that fluorine substitution can modulate the electronic properties of aromatic rings, thereby influencing their interactions with biological receptors. The presence of both fluorine and acetyl groups in 3'-Acetyl-3-fluoro-4-methylbiphenyl suggests that it may exhibit enhanced binding affinity to target proteins, which is crucial for developing effective drugs. Furthermore, the methyl group at the 4-position can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's pharmacological properties.

One of the most compelling aspects of 3'-Acetyl-3-fluoro-4-methylbiphenyl is its potential application in oncology research. Preliminary studies have shown that biphenyl derivatives can exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The structural features of 3'-Acetyl-3-fluoro-4-methylbiphenyl, including its fluorine and acetyl substituents, make it a promising candidate for developing novel anti-cancer agents. Researchers are exploring its ability to interfere with signaling pathways that are dysregulated in cancer cells, such as those involving kinases and transcription factors.

Additionally, 3'-Acetyl-3-fluoro-4-methylbiphenyl has shown promise in other therapeutic areas, including inflammation and neurodegenerative diseases. The biphenyl core is known to interact with various biological targets, making it a versatile scaffold for drug discovery. The acetyl group can enhance lipophilicity, while the fluorine atom can improve metabolic stability. These properties make 3'-Acetyl-3-fluoro-4-methylbiphenyl an attractive candidate for further investigation in these fields.

In conclusion, 3'-Acetyl-3-fluoro-4-methylbiphenyl (CAS No. 1365271-37-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a subject of great interest among researchers. As our understanding of molecular interactions continues to evolve, compounds like 3'-Acetyl-3-fluoro-4-methylbiphenyl are poised to play a crucial role in the development of novel therapeutics that address unmet medical needs.